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Compound of Interest

Compound Name: Lead(II) hydroxide

Cat. No.: B072479 Get Quote

CAS Number: 19783-14-3[1][2][3][4][5][6][7]

Synonyms: Plumbous hydroxide, Lead dihydroxide[4]

This technical guide provides an in-depth overview of lead(II) hydroxide (Pb(OH)₂), including

its chemical and physical properties, safety information, experimental protocols for its

synthesis, and an examination of the molecular signaling pathways affected by its toxicity. This

document is intended for researchers, scientists, and professionals in drug development and

related fields.

Safety and Hazard Information
Lead(II) hydroxide is a hazardous substance that requires careful handling. Below is a

summary of its classification and associated hazards.

GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Inhalation 4

Carcinogenicity 1A

Reproductive Toxicity 1A

Specific Target Organ Toxicity (Repeated

Exposure)
2

Hazardous to the Aquatic Environment, Long-

Term
1

Data sourced from multiple safety data sheets.[7][8]

Hazard Statements

Code Statement

H302 Harmful if swallowed.

H332 Harmful if inhaled.

H350 May cause cancer.

H360 May damage fertility or the unborn child.

H373
May cause damage to organs through

prolonged or repeated exposure.

H410 Very toxic to aquatic life with long lasting effects.

Data sourced from multiple safety data sheets.[7][8]

Physicochemical Properties
A summary of the key physical and chemical properties of lead(II) hydroxide is presented

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.echemi.com/sds/lead-hydroxide-pd180521113930.html
https://patents.google.com/patent/CN1008809B/en
https://www.echemi.com/sds/lead-hydroxide-pd180521113930.html
https://patents.google.com/patent/CN1008809B/en
https://www.benchchem.com/product/b072479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula Pb(OH)₂

Molecular Weight 241.21 g/mol [9]

Appearance White amorphous powder[9][10]

Density 7.41 g/cm³[9][10]

Solubility in Water 0.0155 g/100 mL (at 20 °C)[1]

Decomposition Temperature 145 °C[10]

Occupational Exposure Limits
Occupational exposure limits for lead and its inorganic compounds have been established by

various regulatory bodies to protect workers.

Organization Exposure Limit Notes

OSHA (PEL) 50 µg/m³
8-hour time-weighted

average[11]

NIOSH (REL) 50 µg/m³
10-hour time-weighted

average[7]

ACGIH (TLV) 50 µg/m³
8-hour time-weighted

average[7]

Experimental Protocols
Synthesis of Lead(II) Hydroxide via Chemical Co-
Precipitation
This protocol describes a common and straightforward method for synthesizing lead(II)
hydroxide nanoparticles.

Materials:
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Lead(II) nitrate (Pb(NO₃)₂)

Sodium hydroxide (NaOH)

Deionized water

Beakers

Magnetic stirrer

Centrifuge

Drying oven

Procedure:

Prepare an aqueous solution of lead(II) nitrate.

Separately, prepare an aqueous solution of sodium hydroxide. The stoichiometric ratio of

lead(II) nitrate to sodium hydroxide should be 1:2.

Under constant stirring, slowly add the sodium hydroxide solution to the lead(II) nitrate

solution.

A white precipitate of lead(II) hydroxide will form immediately. The reaction is as follows:

Pb(NO₃)₂(aq) + 2NaOH(aq) → Pb(OH)₂(s) + 2NaNO₃(aq)

Continue stirring for a set period to ensure the reaction is complete.

Separate the precipitate from the solution by centrifugation.

Wash the precipitate with deionized water multiple times to remove any unreacted reagents

and byproducts.

Dry the purified lead(II) hydroxide precipitate in an oven at a low temperature to avoid

decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b072479?utm_src=pdf-body
https://www.benchchem.com/product/b072479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization: The resulting lead(II) hydroxide nanoparticles can be characterized using

various techniques, including X-ray diffraction (XRD) to determine the crystal structure and

particle size, scanning electron microscopy (SEM) to observe the surface morphology, and

Fourier-transform infrared spectroscopy (FTIR) to identify functional groups.

Toxicological Testing
Detailed protocols for toxicological testing of chemical substances are provided by regulatory

agencies such as the U.S. Environmental Protection Agency (EPA). The EPA's Health Effects

Test Guidelines (Series 870) offer comprehensive procedures for assessing various

toxicological endpoints, including acute, subchronic, and chronic toxicity, as well as

mutagenicity and neurotoxicity. When evaluating the environmental impact, the Toxicity

Characteristic Leaching Procedure (TCLP) is a standard method used to determine the mobility

of analytes in waste.

Molecular Signaling Pathways in Lead Toxicity
Lead exerts its toxic effects through various molecular mechanisms, primarily by mimicking

essential divalent cations like calcium (Ca²⁺) and zinc (Zn²⁺), leading to the disruption of

numerous cellular processes.

One of the primary mechanisms of lead toxicity is the induction of oxidative stress. This occurs

through the generation of reactive oxygen species (ROS), which can damage cellular

components such as lipids, proteins, and DNA.

Lead also interferes with intracellular signaling pathways. It can activate several protein

kinases, including c-Jun N-terminal kinase (JNK), phosphoinositide 3-kinase (PI3K)/Akt, and

p38 mitogen-activated protein kinase (MAPK). These kinases are involved in the regulation of

various cellular processes, including cell proliferation, differentiation, and apoptosis. The

dysregulation of these pathways can lead to cytotoxic effects.

Furthermore, lead can induce apoptosis, or programmed cell death. It has been shown to affect

the expression of proteins in the Bcl-2 family, which are key regulators of apoptosis.

Specifically, lead can upregulate the pro-apoptotic protein Bax and downregulate the anti-

apoptotic protein Bcl-2, thereby shifting the balance towards cell death.
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Caption: Molecular mechanisms of lead(II) hydroxide toxicity.
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Caption: Experimental workflow for lead(II) hydroxide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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